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Compound of Interest

Compound Name: Aurora kinase inhibitor-8

cat. No.: B10789020

Researchers and drug development professionals handling Aurora kinase inhibitor-8 must
adhere to strict disposal protocols to ensure laboratory safety and environmental protection.
This potent and highly selective inhibitor of Aurora kinases is classified as harmful if swallowed
and very toxic to aquatic life with long-lasting effects, necessitating a dedicated waste
management stream.[1]

Immediate Safety and Handling Precautions

Before beginning any procedure that involves Aurora kinase inhibitor-8, it is crucial to be
familiar with the appropriate safety measures. In case of accidental exposure, follow these first
aid guidelines:

o Eye Contact: Immediately flush eyes with copious amounts of water, removing contact
lenses if present. Seek prompt medical attention.[1]

o Skin Contact: Rinse the affected skin area thoroughly with water. Contaminated clothing and
shoes should be removed, and medical advice should be sought.[1]

 Inhalation: Move the individual to an area with fresh air. If breathing is difficult, administer
cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

 Ingestion: Wash out the mouth with water. Do not induce vomiting and call a physician
immediately.[1]
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When handling this compound, always use personal protective equipment, including gloves,
lab coats, and eye protection, and work in a well-ventilated area, preferably a fume hood, to
avoid inhalation of dust or aerosols.[1]

Chemical and Physical Properties Relevant to Disposal

Understanding the properties of Aurora kinase inhibitor-8 is essential for its safe disposal.

Property Value Citation
Chemical Formula C30H29N703 [1]
Molecular Weight 535.60 g/mol [1]
CAS Number 2133001-88-2 [1]

H302: Harmful if
swallowedH410: Very toxic to

GHS Hazard Statements o ] ) [1]
aquatic life with long lasting

effects

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents

Step-by-Step Disposal Protocol

The primary method for the disposal of Aurora kinase inhibitor-8 and its contaminated
materials is through an approved hazardous waste disposal plant.[1] Laboratories must not
dispose of this chemical down the drain or in regular trash.

Experimental Protocol for Waste Segregation and Collection:

o Designate a Waste Container: Use a clearly labeled, leak-proof container for all Aurora
kinase inhibitor-8 waste. The container must be compatible with the chemical.

e Segregate Waste Streams:

o Solid Waste: Collect unused or expired Aurora kinase inhibitor-8 powder, contaminated
personal protective equipment (gloves, lab coats), and any contaminated lab supplies
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(e.g., weigh boats, pipette tips) in the designated solid waste container.

o Liquid Waste: Solutions containing Aurora kinase inhibitor-8 should be collected in a
separate, designated liquid waste container. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS)
office. Given its high toxicity to aquatic life, aqueous solutions must not be poured down
the drain.[1]

o Sharps Waste: Needles, syringes, or other sharps contaminated with Aurora kinase
inhibitor-8 must be disposed of in a designated sharps container for incineration.[2]

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Aurora kinase inhibitor-8," and the associated hazards (e.g., "Toxic,"
"Aquatic Hazard").

o Storage: Store the hazardous waste containers in a designated satellite accumulation area
(SAA).[3] This area should be away from general lab traffic and provide secondary
containment to prevent spills from reaching drains.[4] Ensure that incompatible materials,
such as strong acids, bases, and oxidizing agents, are not stored in the same secondary
containment.[1][3]

o Disposal Request: Once the waste container is full, or within one year of the first addition of
waste, arrange for pickup by your institution's EHS department or a licensed hazardous
waste disposal company.[3]

Accidental Release Measures

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1]
Prevent the spill from entering drains or water courses.[1] For liquid spills, absorb the material
with an inert, non-combustible absorbent like diatomite or universal binders.[1] For solid spills,
carefully sweep or scoop the material to avoid creating dust. Decontaminate the spill area and
equipment by scrubbing with alcohol.[1] All cleanup materials must be disposed of as
hazardous waste.[1]

Disposal Workflow for Aurora Kinase Inhibitor-8
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The following diagram outlines the logical steps for the proper disposal of Aurora kinase
inhibitor-8 in a laboratory setting.
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Figure 1. Disposal Workflow for Aurora Kinase Inhibitor-8
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Caption: Disposal Workflow for Aurora Kinase Inhibitor-8

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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